Cas no 2294945-67-6 (4-bromo-1,2-bis(methyl-d3)-1H-imidazole-5-d)

• Product Name: 4-bromo-1,2-bis(methyl-d3)-1H-imidazole-5-d
• CAS No: 2294945-67-6
• MF: C₅H₇BrN₂
• MW: 182.069611787796
• CID: 6819969
• PubChem ID: 172401669
• Update Time: 2025-03-01

4-bromo-1,2-bis(methyl-d3)-1H-imidazole-5-d Chemical and Physical Properties

Names and Identifiers

• CS-22217
• 4-bromo-1,2-bis(methyl-d3)-1H-imidazole-5-d
• 2294945-67-6

• Inchi： 1S/C5H7BrN2/c1-4-7-5(6)3-8(4)2/h3H,1-2H3/i1D3,2D3,3D
• InChI Key： FZRKTLGQQTWOMJ-YYWVXINBSA-N
• SMILES： BrC1=C([2H])N(C([2H])([2H])[2H])C(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 181.02320Da
• Monoisotopic Mass: 181.02320Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.8Ų